5-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonyl-2-methoxybenzamide

• IUPAC Name: 5-[4-(5-fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonyl-2-methoxybenzamide
• InChI: InChI=1S/C16H16FN5O5S/c1-27-13-3-2-11(6-12(13)15(18)24)28(25,26)21-4-5-22(14(23)9-21)16-19-7-10(17)8-20-16/h2-3,6-8H,4-5,9H2,1H3,(H2,18,24)
• InChI Key: LGMSDAZCVNEQQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(C(=O)C2)C3=NC=C(C=N3)F)C(=O)N
• Molecular Formula: C16H16FN5O5S
• Molecular Weight: 409.4 g/mol
• CAS No.: 2310147-21-6

Description

The compound “5-[4-(5-Fluoropyrimidin-2-yl)-3-oxopiperazin-1-yl]sulfonyl-2-methoxybenzamide” is a complex organic molecule that contains several functional groups, including a fluoropyrimidine, a piperazine ring, a sulfonyl group, and a benzamide. Fluoropyrimidines are a class of compounds where the pyrimidine ring includes at least one fluorine atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The fluoropyrimidine part of the molecule would likely be planar due to the nature of the pyrimidine ring, while the piperazine ring could introduce some three-dimensionality to the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of a fluorine atom could make the compound more lipophilic, potentially affecting its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If this compound is intended to be a drug, its mechanism of action would depend on its intended target in the body.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.